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Introduction

(2'-Methoxyvinyl)pyrene, with the CAS number 93265-41-9, is a fluorescent aromatic
compound derived from the polycyclic aromatic hydrocarbon pyrene.[1] Its structure, featuring a
methoxyvinyl substituent on the pyrene core, imparts unique photophysical properties that
make it a valuable tool in various scientific disciplines. This technical guide provides a
comprehensive overview of the core properties, synthesis, applications, and safety
considerations for (2'-Methoxyvinyl)pyrene, intended to support researchers, scientists, and
drug development professionals in leveraging this compound for their work. While some
physicochemical properties are well-documented, it is noteworthy that specific experimental
data such as melting point and detailed quantum yield in various solvents remain to be fully
characterized in publicly accessible literature.

Physicochemical Properties

(2'-Methoxyvinyl)pyrene is a highly lipophilic molecule, a characteristic that influences its
solubility and potential for bioaccumulation.[1] Its core physicochemical properties are
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summarized in the table below. The lack of a reported melting point suggests that it may exist
as an amorphous solid or an oil at ambient temperatures.

Property Value Source
CAS Number 93265-41-9 [1][21[3]
Molecular Formula C19H140 [1][2]13]
Molecular Weight 258.31 g/mol [1112][3]
Boiling Point 453.4 °C at 760 mmHg [1]
Density 1.234 g/cm3 [1]
Refractive Index 1.807 [1]
Appearance Not explicitly stated, likely a
solid or oil.
Melting Point Not available [1]

Described as highly lipophilic;
N expected to be soluble in
Solubility _ [1]
nonpolar organic solvents.

Quantitative data not available.

Synthesis and Reactivity

The synthesis of (2'-Methoxyvinyl)pyrene is most effectively achieved through a Wittig
reaction. This well-established olefination method provides a reliable route to vinyl ethers from
aldehydes. The logical precursors for this synthesis are pyrene-1-carboxaldehyde and a
methoxymethyl-substituted phosphonium ylide.

Conceptual Synthetic Workflow

The following diagram illustrates the conceptual workflow for the synthesis of (2'-
Methoxyvinyl)pyrene via the Wittig reaction.
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Caption: Wittig reaction pathway for (2'-Methoxyvinyl)pyrene synthesis.

Experimental Protocol: A Representative Methodology

The following protocol is a representative procedure based on established Wittig reaction
methodologies for the synthesis of vinyl ethers. Researchers should optimize conditions as
necessary.

Materials:

Pyrene-1-carboxaldehyde

(Methoxymethyl)triphenylphosphonium chloride

Anhydrous tetrahydrofuran (THF)

Strong base (e.g., n-butyllithium in hexanes or sodium hydride)

Anhydrous workup and purification solvents (e.g., diethyl ether, hexanes, ethyl acetate)

Silica gel for column chromatography

Procedure:
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e Ylide Generation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere
(e.g., argon or nitrogen), suspend (methoxymethyl)triphenylphosphonium chloride in
anhydrous THF. Cool the suspension to 0 °C in an ice bath.

o Slowly add one equivalent of a strong base (e.g., n-butyllithium) to the stirred suspension.
The formation of the red-orange ylide indicates a successful reaction. Allow the mixture to
stir at 0 °C for 30-60 minutes.

o Aldehyde Addition: Dissolve pyrene-1-carboxaldehyde in a minimal amount of anhydrous
THF and add it dropwise to the ylide solution at 0 °C.

o Reaction Progression: Allow the reaction to warm to room temperature and stir for several
hours to overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

o Workup: Quench the reaction by the slow addition of a saturated aqueous solution of
ammonium chloride. Extract the aqueous layer with an organic solvent such as diethyl ether
or ethyl acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product, which will
contain triphenylphosphine oxide as a major byproduct, can be purified by silica gel column
chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate in
hexanes).

Causality in Experimental Design: The choice of an anhydrous aprotic solvent like THF is
critical to prevent the quenching of the highly basic ylide. The reaction is typically initiated at a
low temperature to control the exothermic addition of the aldehyde to the ylide. The purification
by column chromatography is necessary to separate the nonpolar product from the more polar
triphenylphosphine oxide byproduct.

Photophysical Properties and Applications

(2'-Methoxyvinyl)pyrene is a blue-emitting fluorophore with strong solvatochromic properties.
This means its fluorescence emission spectrum is sensitive to the polarity of its environment.
This characteristic, coupled with the inherent photophysical robustness of the pyrene core,
makes it a versatile fluorescent probe.
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Fluorescence Profile

While specific quantitative data such as absorption/emission maxima and quantum yields for
(2'-Methoxyvinyl)pyrene in various solvents are not readily available in the literature, its
behavior can be inferred from the well-studied photophysics of pyrene and its derivatives.
Pyrene itself exhibits a characteristic structured emission spectrum and its fluorescence is
known to be sensitive to the local environment. The introduction of the methoxyvinyl group is
expected to modulate these properties, likely leading to a red-shift in both absorption and
emission spectra compared to the parent pyrene.

Key Applications

o Fluorescent Probe for Singlet Oxygen: A notable application of (2'-Methoxyvinyl)pyrene is
as a highly efficient and specific chemiluminescent probe for the detection of singlet oxygen.
[4] This makes it a valuable tool in studies of oxidative stress and photodynamic therapy.

e Environmental Monitoring: Due to its polycyclic aromatic nature, it can be used as a marker
for environmental pollution, particularly for monitoring the presence of pyrene-related
compounds in various ecosystems.[1]

» Toxicological Research: As a derivative of pyrene, which is a known carcinogen, (2'-
Methoxyvinyl)pyrene is utilized in toxicological studies to investigate the mechanisms of

carcinogenesis.[1]

e Materials Science: The fluorescent and electronic properties of pyrene derivatives make
them attractive candidates for incorporation into advanced materials, such as organic light-
emitting diodes (OLEDs) and fluorescent sensors.

The following diagram illustrates the relationship between the properties of (2'-
Methoxyvinyl)pyrene and its primary applications.
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Caption: Relationship between properties and applications of (2'-Methoxyvinyl)pyrene.

Safety and Handling

As a derivative of pyrene, (2'-Methoxyvinyl)pyrene should be handled with caution, assuming
it may share similar toxicological properties. The pyrene core is classified as a potential
carcinogen.

General Handling Precautions:
e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
a lab coat, and safety glasses.

e Avoid inhalation of dust or vapors.
e Prevent contact with skin and eyes.

Storage:
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o Store in a tightly sealed container in a cool, dry place away from light and incompatible
materials such as strong oxidizing agents.

Disposal:

» Dispose of in accordance with local, state, and federal regulations for hazardous chemical
waste.

It is imperative to consult the specific Safety Data Sheet (SDS) for (2'-Methoxyvinyl)pyrene
before handling.

Conclusion

(2'-Methoxyvinyl)pyrene is a valuable fluorescent molecule with significant potential in various
research areas, particularly as a probe for singlet oxygen and in environmental and
toxicological studies. While its synthesis is accessible through standard organic chemistry
techniques like the Wittig reaction, a comprehensive characterization of its photophysical
properties, such as solvent-dependent emission maxima and quantum yields, would greatly
enhance its utility and broader adoption in the scientific community. Researchers are
encouraged to perform detailed characterization of this compound for their specific
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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